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Compound of Interest

Compound Name: Thulium-170

Cat. No.: B1219096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques and protocols for

the fabrication, handling, and implantation of Thulium-170 (Tm-170) brachytherapy seeds for

preclinical research.

Introduction to Thulium-170 Brachytherapy
Thulium-170 (Tm-170) is a promising radioisotope for brachytherapy, a form of internal

radiotherapy where a sealed radioactive source is placed inside or next to the area requiring

treatment. Tm-170 is particularly noteworthy for its dual beta and gamma radiation emission,

which offers a unique therapeutic profile.[1][2] Its relatively long half-life of 128.6 days provides

logistical advantages for production and clinical use.[1][3]

The beta particles emitted by Tm-170 have a short range in tissue (approximately 3 mm),

delivering a high, localized dose to the tumor, while the gamma and X-ray photons allow for

imaging and contribute to the therapeutic effect over a larger volume.[1] Preclinical studies in

animal models have demonstrated the potential of Tm-170 in both low-dose-rate (LDR)

permanent seed implants and high-dose-rate (HDR) temporary brachytherapy, showing

significant tumor control and, in some cases, superior outcomes compared to Iodine-125 (I-

125) seeds.[1][2]

Physical and Radiological Properties of Thulium-170
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Property Value

Half-life 128.6 days[1][3]

Decay Mode 1 (99.87%) Beta emission to Yb-170[1]

Beta Decay Energy 884 keV (24%) and 968 keV (76%)[1]

Most Probable Beta Energy ~400 keV[1]

Beta Radiation Range in Tissue ~3 mm[1]

Decay Mode 2 (0.13%) Electron Capture to Er-170[1]

Photon Energies
X-rays (7.4, 49.7, 50.9, 52.3, 57.3, 59.16 keV)

and Gamma rays (84.25 keV)[1]

Experimental Protocols
Thulium-170 Seed Fabrication
Two primary methods for the fabrication of Tm-170 brachytherapy seeds have been reported:

neutron irradiation of metallic thulium and chemical deposition.

Protocol 2.1.1: Seed Fabrication via Neutron Irradiation

This protocol is adapted from studies on the development of Tm-170 sources for preclinical

research.[1][2]

Materials:

Thulium (Tm-169) wire (0.6 mm diameter)

Titanium capsules (0.8 mm outer diameter, 0.7 mm inner diameter, 7 mm length)

Titanium plugs

Mechanical press

Water bath
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Analytical balance

Procedure:

Core Preparation: Cut the thulium wire into segments of 4.2 mm for LDR seeds or 5.0 mm

for HDR sources. This corresponds to approximately 10 mg for LDR and 13 mg for HDR.[1]

Encapsulation: Insert a single thulium wire segment into a titanium capsule.

Sealing: Seal both ends of the capsule with titanium plugs using a mechanical press.

Leak Testing: Verify the integrity of the seal by weighing the seed, immersing it in a water

bath for 15 minutes, drying the exterior, and re-weighing. No increase in weight should be

observed.[1]

Neutron Activation: Send the sealed, inactive seeds to a nuclear reactor for neutron

activation.

LDR Seeds: Irradiate for 12 hours with a neutron flux of 1 x 10¹³ n/cm²·sec.[1]

HDR Source: Irradiate for 24 days with a neutron flux of 2.5 x 10¹⁴ n/cm²·sec.[1]

Activity Calculation: The activity of the seeds can be calculated using the formula: A = N × σ

× Φ × (1 - e^(-λt₀)), where N is the number of thulium atoms, σ is the activation cross-

section, Φ is the neutron flux, λ is the decay constant, and t₀ is the irradiation time.[1]

Protocol 2.1.2: Seed Fabrication via Chemical Deposition

This method provides an alternative for producing Tm-170 sources.[2][4]

Materials:

Copper wire

Nickel electroplating solution

Thulium-170 solution
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Titanium capsules and plugs

Procedure:

Substrate Preparation: Electroplate a copper wire with nickel.[2][4]

Chemical Deposition: Immerse the Ni-plated copper wire in a solution containing Tm-170 to

allow for chemical deposition of the radioisotope onto the substrate. Optimal conditions

reported are pH 5, 10 µg Tm carrier, and a 5-hour reaction time.[4]

Encapsulation and Sealing: Encapsulate the radioactive core in a titanium capsule and seal

as described in Protocol 2.1.1.

Quality Control: Perform swipe and immersion tests to ensure removable radioactivity and

leakage are within acceptable limits. Autoradiography can be used to confirm the uniformity

of the radioactivity distribution.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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